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An In-depth Technical Guide on the Chemical Properties of Calcium 2-hydroxypropanoate
Pentahydrate

Introduction
Calcium 2-hydroxypropanoate pentahydrate, more commonly known as calcium lactate

pentahydrate, is the calcium salt of lactic acid. It is a white, crystalline powder or granule that is

widely utilized across the pharmaceutical, food and beverage, and nutraceutical industries.[1]

[2] In pharmaceutical applications, it serves as a highly bioavailable calcium source for treating

calcium deficiencies and as an excipient, such as a tablet diluent, in drug formulations.[3][4][5]

Its high solubility and neutral taste profile make it a preferred choice for calcium fortification in

foods and beverages.[1][6] This document provides a comprehensive overview of the core

chemical properties of calcium 2-hydroxypropanoate pentahydrate, tailored for researchers,

scientists, and professionals in drug development.

Chemical and Physical Properties
Calcium lactate pentahydrate is a stable, slightly efflorescent compound.[4][7][8] It consists of

one calcium cation (Ca²⁺) bonded to two lactate anions (CH₃CH(OH)COO⁻), complexed with

five molecules of water of hydration.[3][9]

Table 1: General Physicochemical Properties
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Property Value References

IUPAC Name

calcium;bis(2-

hydroxypropanoate);pentahydr

ate

[10]

Synonyms
Calcium lactate pentahydrate,

E327
[1][3]

CAS Number 5743-47-5 [3][9][11]

Molecular Formula C₆H₁₀CaO₆·5H₂O [6][9][11]

Molecular Weight 308.29 g/mol [3][10][11][12][13]

Appearance
White to cream-colored

crystalline or granular powder
[4][6][7][8]

Odor Almost odorless [6][7][9]

Bulk Density 300 - 500 kg/m ³ [12][14]

Hydrogen Bond Donor Count 7 [3][10]

Hydrogen Bond Acceptor

Count
11 [3][10]

Solubility and pH
The solubility of calcium lactate is a critical factor in its high bioavailability.[1][3] It is significantly

more soluble in water than other common calcium salts like calcium citrate.[3][15] Its solubility

increases with temperature.[15] Aqueous solutions are nearly neutral to slightly alkaline.[15]

Table 2: Solubility in Water
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Temperature Solubility ( g/100 mL) References

10 °C 4.8 (anhydrous L-lactate) [15]

20 °C 5.8 (anhydrous L-lactate) [15]

25 °C 6.7 - 9.0 [4][15][16]

30 °C 8.5 (anhydrous L-lactate) [15]

Boiling Water Freely Soluble [4][6][8]

Note: The compound is practically insoluble in ethanol.[2][3][4][7][9]

Table 3: pH of Aqueous Solutions
Concentration Approximate pH References

0.01 mol/L 7.4 - 7.6 [15]

0.05 mol/L 7.6 - 7.8 [15]

0.10 mol/L 7.8 - 8.0 [15]

5% (w/v) 6.0 - 8.0 [6][7][17]

50 g/L (at 20 °C) 7.0 [12][14]

Stability and Reactivity
Calcium lactate pentahydrate is stable under recommended storage conditions, typically in a

cool, dry, well-ventilated place in a tightly closed container.[3] It is somewhat efflorescent,

meaning it can lose its water of hydration in a dry atmosphere.[7][9][15]

Thermal Decomposition: The compound undergoes a multi-step thermal degradation process.

Dehydration: It begins to lose its water of hydration between 35 °C and 135 °C.[15] At 120

°C, it becomes completely anhydrous.[9] The majority of water loss occurs between 70°C

and 186°C.[18]
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Decomposition: The anhydrous salt is stable up to around 240 °C, after which it begins to

decompose.[12][15][19] Hazardous decomposition products include calcium oxide fumes,

carbon monoxide, and carbon dioxide.[16][20][21]

Reactivity:

Incompatibilities: It is incompatible with strong oxidizing agents.[16][21]

Reactions: It reacts with strong acids and bases.[1] In the presence of air, it may slowly

decompose by reacting with water and carbon dioxide.[20]

Table 4: Thermal Degradation Stages
Temperature
Range (°C)

Process
Weight Loss
(%)

Evolved
Products

References

70 - 186

Dehydration

(loss of ~4.6

water molecules)

~28.0% H₂O [18]

271 - 369
Decomposition

Step 1
~12.0%

CO₂, Organic

Vapors
[18]

384 - 530
Decomposition

Step 2
~26.0%

CO₂, Organic

Vapors
[18]

Experimental Protocols
Assay (Complexometric Titration)
This method determines the purity of calcium lactate by quantifying the calcium content.

Principle: Calcium ions are titrated with a standard solution of ethylenediaminetetraacetic

acid (EDTA), a complexing agent, at an alkaline pH. An indicator is used to detect the

endpoint.

Methodology:

An accurately weighed sample (equivalent to ~350 mg of anhydrous calcium lactate) is

dissolved in approximately 150 mL of water containing 2 mL of dilute hydrochloric acid.[7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.sigmaaldrich.com/JP/ja/product/mm/102102
https://en.wikipedia.org/wiki/Calcium_lactate
https://www.researchgate.net/publication/357279100_Thermal_degradation_of_calcium_lactate_pentahydrate_using_TGAFTIRMS_thermal_kinetic_and_thermodynamics_studies
https://pim-resources.coleparmer.com/sds/03995.pdf
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB13231.pdf?1526068715
https://www.fishersci.com/store/msds?partNumber=AC250200010&productDescription=CALCIUM+LACTATE+PENTAHYD+1KG&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/03995.pdf
https://www.fishersci.com/store/msds?partNumber=AC250200010&productDescription=CALCIUM+LACTATE+PENTAHYD+1KG&vendorId=VN00032119&countryCode=US&language=en
https://www.atamanchemicals.com/calcium-lactate-pentahydrate_u32586/
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB13231.pdf?1526068715
https://www.tandfonline.com/doi/full/10.1080/00194506.2021.2017359
https://www.tandfonline.com/doi/full/10.1080/00194506.2021.2017359
https://www.tandfonline.com/doi/full/10.1080/00194506.2021.2017359
https://www.fao.org/fileadmin/user_upload/jecfa_additives/docs/Monograph1/Additive-088.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598811?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[22]

While stirring, about 30 mL of 0.05 M EDTA is added from a buret.[7][22]

The pH is raised by adding 15 mL of 1 N sodium hydroxide.[7][22]

Approximately 300 mg of hydroxy naphthol blue indicator is added.[7][22]

The titration is continued with 0.05 M EDTA until the solution turns to a distinct blue color.

[7][22]

A blank determination is performed, and the percentage of calcium lactate is calculated.

[22]

Thermal Degradation Analysis (Thermogravimetric
Analysis - TGA)
TGA is used to study the thermal stability and decomposition profile of the compound.

Principle: The mass of the sample is continuously measured as it is heated at a constant rate

in a controlled atmosphere (e.g., nitrogen). Weight loss corresponds to events like

dehydration and decomposition.

Methodology:

The sample is placed in a thermogravimetric analyzer.

The furnace is heated from ambient temperature (e.g., 25 °C) to a high temperature (e.g.,

1000 °C) at a controlled heating rate (e.g., 10, 20, 30, or 40 °C/min).[18][19]

A constant flow of an inert gas, such as nitrogen (e.g., 30 mL/min), is maintained over the

sample.[18]

The instrument records the mass of the sample as a function of temperature, generating a

thermogravimetric (TG) curve. The derivative of this curve (DTG) shows the rate of mass

change.[18]
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Evolved gases can be simultaneously analyzed using coupled techniques like Fourier-

Transform Infrared Spectroscopy (FTIR) or Mass Spectrometry (MS).[18][23]

Loss on Drying
This test determines the amount of water and other volatile matter in the sample.

Principle: The sample is heated at a specific temperature for a set duration, and the resulting

weight loss is measured.

Methodology:

1-2 g of the sample is evenly distributed in a suitable weighing dish.[22]

The sample is dried in an oven at 120 °C for 4 hours.[22][24]

The percentage of weight loss is calculated. For the pentahydrate form, the acceptance

criteria are typically between 22.0% and 27.0%.[6][9][22][24]

Visualized Workflows and Pathways
Synthesis Workflow
Calcium lactate is commercially produced by neutralizing lactic acid with a calcium source like

calcium carbonate or calcium hydroxide.[3][6][25][26]

Reactants
Process

Lactic Acid

Mixing and Reaction

Calcium Carbonate or
Calcium Hydroxide

Purification
(e.g., Filtration)

Crude Product Evaporation and
Crystallization

Purified Solution Calcium 2-hydroxypropanoate
Pentahydrate

Click to download full resolution via product page

Caption: General workflow for the synthesis of Calcium Lactate Pentahydrate.

Pharmacokinetic Pathway
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Upon oral administration, calcium lactate serves as a bioavailable source of calcium ions.
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Caption: Pharmacokinetic pathway of orally administered Calcium Lactate.[5][27][28]

Analytical Identification Workflow
A logical workflow for the identification and characterization of a sample purported to be

calcium lactate pentahydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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